Cas no 21055-41-4 (methyl N-(thioxomethylene)valinate)

• Product Name: methyl N-(thioxomethylene)valinate
• CAS No: 21055-41-4
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• MDL: MFCD09025710
• CID: 253662
• PubChem ID: 145513
• Update Time: 2025-04-19

methyl N-(thioxomethylene)valinate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-isothiocyanato-3-methyl-, methyl ester
• Methyl L-2-isothiocyanato-3-methylbutyrate
• methyl (2S)-2-isothiocyanato-3-methylbutanoate
• (2S)-2-isothiocyanato-3-methylbutanoic acid methyl ester
• Methyl N-(sulfanylidenemethylidene)-L-valinate
• J-013805
• AKOS006343971
• EN300-1458883
• Butanoic acid,2-isothiocyanato-3-methyl-,methyl ester
• methyl (2S)-2-isothiocyanato-3-methyl-butanoate
• A815102
• DTXSID40426866
• 21055-41-4
• MFCD09025710
• 16a,21-diacetoxy-9a-fluoro-11b,17a-dihydroxy-1,4-pregnadiene-3,20-dione
• (S)-Methyl 2-isothiocyanato-3-methylbutanoate
• methyl N-(thioxomethylene)valinate

• MDL： MFCD09025710
• Inchi： 1S/C7H11NO2S/c1-5(2)6(8-4-11)7(9)10-3/h5-6H,1-3H3/t6-/m0/s1
• InChI Key： MFTMQIVHQZBFTC-LURJTMIESA-N
• SMILES： S=C=N[C@H](C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 173.05100
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 100°C 1mm
• PSA: 70.75000
• LogP: 1.28680

methyl N-(thioxomethylene)valinate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT-HARMFUL